Cas no 1361849-35-5 (3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine)

• Product Name: 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine
• CAS No: 1361849-35-5
• MF: C₁₂H₆Cl₃F₂NO
• MW: 324.537947177887
• CID: 4926926
• Update Time: 2025-05-23

3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine

• Inchi： 1S/C12H6Cl3F2NO/c13-8-1-6(2-9(14)4-8)7-3-10(15)11(18-5-7)19-12(16)17/h1-5,12H
• InChI Key： HNYMYTGTXITREA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1C=C(C=C(C=1)Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine

Introduction to CAS No. 1361849-35-5: 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine

The compound CAS No. 1361849-35-5, commonly referred to as 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with chlorine atoms and a difluoromethoxy group, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyridine derivatives in modern chemical research, particularly due to their versatile reactivity and potential for functionalization. The presence of multiple halogen substituents in this compound further enhances its electronic properties, making it an ideal candidate for applications in organic electronics and catalysis. Researchers have demonstrated that 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine exhibits exceptional stability under harsh chemical conditions, which is a critical factor for its use in high-performance materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the difluoromethoxy group into the pyridine ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient production of this compound, contributing to its growing availability in research and industrial settings.

In terms of applications, 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine has shown promise in the development of novel pharmaceutical agents. Its unique electronic properties make it an excellent candidate for drug delivery systems and targeted therapies. Additionally, this compound has been explored for its potential in photovoltaic materials, where its ability to absorb specific wavelengths of light could enhance the efficiency of solar cells.

Recent research has also focused on the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Studies indicate that CAS No. 1361849-35-5 exhibits low toxicity to aquatic organisms under controlled conditions, which is a positive attribute for its use in environmentally friendly applications. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1361849-35-5: 3-Chloro-5-(3,5-dichlorophenyl)-2-(difluoromethoxy)pyridine represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers and industry professionals alike, driving innovation in fields ranging from materials science to pharmacology.